1-{2-(4-Chloro-phenyl)-2-[4-(1H-pyrazol-4-yl)-phenyl]-ethyl}-piperazine

• CAS No.: 857531-23-8
• Molecular Formula: C21H23ClN4
• Molecular Weight: 366.9 g/mol
• IUPAC Name: 1-[2-(4-chlorophenyl)-2-[4-(1H-pyrazol-4-yl)phenyl]ethyl]piperazine
• InChI: InChI=1S/C21H23ClN4/c22-20-7-5-18(6-8-20)21(15-26-11-9-23-10-12-26)17-3-1-16(2-4-17)19-13-24-25-14-19/h1-8,13-14,21,23H,9-12,15H2,(H,24,25)
• InChI Key: HLVUQRHDBODCFJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)CC(C2=CC=C(C=C2)C3=CNN=C3)C4=CC=C(C=C4)Cl

Description

1-{2-(4-Chloro-phenyl)-2-[4-(1H-pyrazol-4-yl)-phenyl]-ethyl}-piperazine is a useful research compound. Its molecular formula is C21H23ClN4 and its molecular weight is 366.9 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1-[2,2-Bis-(4-chloro-phenyl)-ethyl]-piperazine was reacted with 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole following the procedure set out in Example 1 to give the title compound. LC/MS: (PS-B3) Rt 2.63 [M+H]+ 326.00. 1H NMR (Me-d3-OD) δ 3.55-3.68 (8H, m), 3.74 (1H, t), 4.10-4.17 (2H, m), 7.39 (2H, d), 7.48 (2H, d), 7.54 (2H, d), 7.70 (2H, d), 8.57 (2H, br s).